Cas no 1203413-56-2 (5-methyl-3-oxo-N-(thiophen-2-yl)methyl-2H,3H,5H-pyrazolo4,3-cpyridine-7-carboxamide)

• Product Name: 5-methyl-3-oxo-N-(thiophen-2-yl)methyl-2H,3H,5H-pyrazolo4,3-cpyridine-7-carboxamide
• CAS No: 1203413-56-2
• MF: C₁₃H₁₂N₄O₂S
• MW: 288.324980735779
• CID: 6575604
• Update Time: 2025-07-22

5-methyl-3-oxo-N-(thiophen-2-yl)methyl-2H,3H,5H-pyrazolo4,3-cpyridine-7-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-methyl-3-oxo-N-(thiophen-2-yl)methyl-2H,3H,5H-pyrazolo4,3-cpyridine-7-carboxamide
• 5-methyl-3-oxo-N-(thiophen-2-ylmethyl)-2H-pyrazolo[4,3-c]pyridine-7-carboxamide

• Inchi： 1S/C13H12N4O2S/c1-17-6-9(11-10(7-17)13(19)16-15-11)12(18)14-5-8-3-2-4-20-8/h2-4,6-7H,5H2,1H3,(H,14,18)(H,16,19)
• InChI Key： RWBQEAYVDQOOGW-UHFFFAOYSA-N
• SMILES： C1N(C)C=C(C(NCC2SC=CC=2)=O)C2=NNC(=O)C=12

Computed Properties

• Exact Mass: 288.068
• Monoisotopic Mass: 288.068
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 553
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 102A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxamides

Additional information on 5-methyl-3-oxo-N-(thiophen-2-yl)methyl-2H,3H,5H-pyrazolo4,3-cpyridine-7-carboxamide

Introduction to 5-methyl-3-oxo-N-(thiophen-2-yl)methyl-2H,3H,5H-pyrazolo[4,3-c]pyridine-7-carboxamide (CAS No: 1203413-56-2)

5-methyl-3-oxo-N-(thiophen-2-yl)methyl-2H,3H,5H-pyrazolo[4,3-c]pyridine-7-carboxamide, identified by its CAS number 1203413-56-2, is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyrazolopyridine class, a structural motif known for its broad spectrum of biological activities and potential therapeutic applications. The presence of a thiophenyl moiety and a carboxamide functional group enhances its molecular complexity, making it a promising candidate for further investigation in drug discovery.

The structural framework of this compound incorporates multiple pharmacophoric elements that are strategically positioned to interact with biological targets. The methyl group at the 5-position and the oxo group at the 3-position contribute to the electron-deficient nature of the molecule, which is often critical for binding affinity and selectivity. Additionally, the thiophenyl ring introduces sulfur atoms that can participate in various non-covalent interactions, such as hydrogen bonding and π-stacking, which are essential for modulating biological activity.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of this compound with high precision. Studies suggest that 5-methyl-3-oxo-N-(thiophen-2-yl)methyl-2H,3H,5H-pyrazolo[4,3-c]pyridine-7-carboxamide exhibits potential binding interactions with enzymes and receptors involved in inflammatory pathways. The pyrazolopyridine core is particularly recognized for its ability to modulate kinases and other signaling proteins, which are key targets in the treatment of chronic diseases such as cancer and autoimmune disorders.

In vitro studies have demonstrated that derivatives of this compound exhibit notable pharmacological properties. For instance, modifications at the thiophenyl ring have been shown to enhance binding affinity to specific protein targets. Furthermore, the carboxamide group serves as a versatile handle for further derivatization, allowing chemists to explore new analogs with improved pharmacokinetic profiles. These findings align with the growing interest in structure-based drug design approaches that leverage computational tools to accelerate the discovery of novel therapeutic agents.

The synthesis of 5-methyl-3-oxo-N-(thiophen-2-yl)methyl-2H,3H,5H-pyrazolo[4,3-c]pyridine-7-carboxamide presents unique challenges due to its complex heterocyclic structure. However, recent methodological advancements in organic synthesis have made it more feasible to produce this compound in multi-kilogram quantities. Techniques such as transition-metal-catalyzed cross-coupling reactions and microwave-assisted synthesis have significantly improved yields and purity levels. These innovations are crucial for advancing preclinical studies and eventual clinical development.

One of the most compelling aspects of this compound is its potential application in addressing unmet medical needs. Current research indicates that it may possess anti-inflammatory and anti-proliferative effects, making it a candidate for treating conditions like rheumatoid arthritis and certain types of cancer. The pyrazolopyridine scaffold is well-documented for its ability to interfere with aberrant signaling pathways that drive disease progression. By targeting these pathways selectively, compounds like 5-methyl-3-oxo-N-(thiophen-2-yl)methyl-2H,3H,5H-pyrazolo[4,3-c]pyridine-7-carboxamide could offer therapeutic benefits without significant off-target effects.

The integration of high-throughput screening (HTS) technologies has further accelerated the evaluation of this compound's biological activity. HTS allows researchers to rapidly test thousands of compounds against various biological assays, identifying those with promising activity profiles. Preliminary HTS data suggest that 5-methyl-3-oxo-N-(thiophen-2-yl)methyl-2H,3H,5H-pyrazolo[4,3-c]pyridine-7-carboxamide merits further investigation in vivo. These findings underscore the importance of multidisciplinary collaboration between chemists, biologists, and pharmacologists in translating laboratory discoveries into viable therapeutic options.

As our understanding of disease mechanisms continues to evolve, so does our capacity to design molecules that precisely address these mechanisms. The case of 5-methyl-3-oxo-N-(thiophen-2-yl)methyl-2H,3H,5H-pyrazolo[4,3-c]pyridine-7-carboxamide exemplifies how structural innovation can lead to breakthroughs in drug development. By leveraging cutting-edge synthetic methodologies and computational tools alongside traditional experimental approaches, this compound represents a significant step forward in creating next-generation therapeutics.

In conclusion, 5-methyl - 3 - oxo - N - ( thi ophen - 2 - yl ) m ethyl - 2 H , 3 H , 5 H - py ra z ol o [ 4 , 3 - c ] p y rid ine - 7 - ca rbox am ide ( C A S N o : 1 20 341 3 - 56 - 2 ) is a structurally complex and biologically active molecule with immense potential in pharmaceutical research. Its unique combination of pharmacophoric elements positions it as a valuable tool for exploring new therapeutic strategies across multiple disease areas. As research progresses, this compound will undoubtedly continue to be a focal point for innovation in medicinal chemistry.